Cas no 117175-41-4 ((R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butylester)

• Product Name: (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butylester
• CAS No: 117175-41-4
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• MDL: MFCD06738836
• CID: 63278
• PubChem ID: 14019689
• Update Time: 2025-06-15

(R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butylester Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate
• (R)-2-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER,
• tert-Butyl 2(R)-thiocarbamoylpyrrolidine-1-carboxylate
• 2S-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL2(R)-THIOCARBAMOYLPYRROLIDINE-1-CARBOXYLATE
• (R)-2-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (r)-2-thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• 117175-41-4
• AKOS022180229
• CS-0038483
• tert-butyl (2R)-2-carbamothioylpyrrolidine-1-carboxylate
• SCHEMBL2636790
• MFCD06738836
• EN300-1725521
• 1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-, 1,1-dimethylethyl ester, (2R)-
• KPAOKCBKJXBXNI-SSDOTTSWSA-N
• (R)-tert-Butyl2-carbamothioylpyrrolidine-1-carboxylate
• (R)-t-Butyl 2-carbamothioylpyrrolidine-1-carboxylate
• C10H18N2O2S
• AS-74029
• W13305
• tert-butyl (R)-2-carbamothioylpyrrolidine-1-carboxylate
• (R)-1-Boc-2-carbamothioylpyrrolidine
• (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butylester

• MDL： MFCD06738836
• Inchi： 1S/C10H18N2O2S/c1-10(2,3)14-9(13)12-6-4-5-7(12)8(11)15/h7H,4-6H2,1-3H3,(H2,11,15)/t7-/m1/s1
• InChI Key： KPAOKCBKJXBXNI-SSDOTTSWSA-N
• SMILES： S=C([C@H]1CCCN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 230.10904
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 55.56
• LogP: 2.31020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butylester

Recent Advances in the Application of (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 117175-41-4) in Chemical Biology and Drug Discovery

The compound (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 117175-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an updated overview of the latest scientific findings and technological advancements related to this compound, with a focus on its role in drug discovery and development.

Recent studies have highlighted the importance of (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester as a chiral building block for the synthesis of various pharmacologically active compounds. Its unique structural features, including the thiocarbamoyl group and the tert-butyl ester moiety, make it an ideal candidate for the development of protease inhibitors and other enzyme-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in the synthesis of novel cathepsin K inhibitors with improved selectivity profiles.

In the realm of peptide mimetics, this compound has shown particular promise. Researchers at several leading pharmaceutical institutions have utilized 117175-41-4 as a crucial intermediate in the development of constrained peptidomimetics that exhibit enhanced metabolic stability and membrane permeability compared to their linear counterparts. The tert-butyl ester protection group has proven especially valuable in these synthetic routes, allowing for selective deprotection and subsequent functionalization.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes for (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester. A 2024 patent application disclosed an improved catalytic asymmetric synthesis method that achieves >99% enantiomeric excess while significantly reducing production costs. This development is particularly noteworthy as it addresses previous challenges in large-scale production of this chiral intermediate.

The compound's mechanism of action and biological interactions continue to be areas of active investigation. Recent structural biology studies employing X-ray crystallography have provided detailed insights into how derivatives of 117175-41-4 interact with various biological targets at the molecular level. These findings are informing the rational design of next-generation therapeutics targeting proteases involved in cancer metastasis and inflammatory diseases.

Looking forward, the potential applications of (R)-2-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester appear to be expanding beyond its traditional uses. Emerging research suggests its utility in the development of targeted protein degraders (PROTACs) and covalent inhibitors, opening new avenues in drug discovery. As the field continues to evolve, this compound is likely to remain a valuable tool for medicinal chemists and chemical biologists working at the interface of chemistry and biology.